Cas no 91687-71-7 (2-(3-bromophenoxy)-2-methylPropanoic acid)

• Product Name: 2-(3-bromophenoxy)-2-methylPropanoic acid
• CAS No: 91687-71-7
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD09713174
• CID: 2112046
• PubChem ID: 20993488
• Update Time: 2025-10-28

2-(3-bromophenoxy)-2-methylPropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenoxy)-2-methylPropanoic acid
• DTXSID801270806
• EN300-8530806
• DA-28488
• SCHEMBL3841972
• 91687-71-7
• Z803506418

• MDL： MFCD09713174
• Inchi： 1S/C10H11BrO3/c1-10(2,9(12)13)14-8-5-3-4-7(11)6-8/h3-6H,1-2H3,(H,12,13)
• InChI Key： PGOZZHTZOZAWGK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 257.98916Da
• Monoisotopic Mass: 257.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(3-bromophenoxy)-2-methylPropanoic acid

2-(3-Bromophenoxy)-2-Methylpropanoic Acid: A Comprehensive Overview

2-(3-Bromophenoxy)-2-Methylpropanoic Acid (CAS No. 91687-71-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a 3-bromophenoxy group attached to a 2-methylpropanoic acid backbone, creating a structure that exhibits both aromatic and carboxylic acid functionalities.

The 3-bromophenoxy group in this compound contributes to its aromatic character, which plays a crucial role in determining its chemical reactivity and biological activity. Recent studies have highlighted the importance of bromine substitution in aromatic compounds, particularly in modulating their electronic properties and enhancing their stability. The 2-methylpropanoic acid moiety, on the other hand, introduces a carboxylic acid group that can participate in various chemical reactions, including esterification and amidation, making it versatile for functionalization.

One of the most promising areas of research involving 2-(3-Bromophenoxy)-2-Methylpropanoic Acid is its application in drug design. The compound's ability to act as a scaffold for bioactive molecules has been explored in several recent studies. For instance, researchers have investigated its potential as a precursor for developing anti-inflammatory agents and antioxidants. The bromine atom in the aromatic ring has been shown to enhance the compound's ability to interact with biological targets, making it a valuable component in medicinal chemistry.

In addition to its pharmacological applications, 2-(3-Bromophenoxy)-2-Methylpropanoic Acid has also found relevance in materials science. Its structural properties make it an attractive candidate for use in the synthesis of advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymer networks to improve their mechanical and thermal properties. The presence of the carboxylic acid group allows for easy integration into polymer backbones through covalent bonding.

The synthesis of 2-(3-Bromophenoxy)-2-Methylpropanoic Acid involves a multi-step process that typically begins with the bromination of phenol derivatives. This is followed by etherification to introduce the phenoxy group and subsequent alkylation or acylation steps to form the carboxylic acid moiety. Researchers have recently developed more efficient synthetic routes that minimize waste and improve yield, making this compound more accessible for large-scale applications.

From an environmental perspective, understanding the behavior of 2-(3-Bromophenoxy)-2-Methylpropanoic Acid in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on aquatic ecosystems and soil health.

In conclusion, 2-(3-Bromophenoxy)-2-Methylpropanoic Acid (CAS No. 91687-71-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing modern science.